3-(3,5-Dimethylphenyl)-6-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H15FN4S
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 3-(3,5-dimethylphenyl)-6-[(4-fluorophenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H15FN4S/c1-11-7-12(2)9-14(8-11)17-20-21-18-23(17)22-16(24-18)10-13-3-5-15(19)6-4-13/h3-9H,10H2,1-2H3
• InChI Key: ZMNCFJLKIZKFLK-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C2=NN=C3N2N=C(S3)CC4=CC=C(C=C4)F)C

Description

3-(3,5-Dimethylphenyl)-6-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic compound that has recently gained attention in the scientific research community. It belongs to the class of triazolothiadiazole derivatives and has been studied for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(3,5-Dimethylphenyl)-6-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to act by inhibiting specific enzymes or signaling pathways in cells, leading to the desired biological effect. For example, it has been shown to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
Studies have shown that 3-(3,5-Dimethylphenyl)-6-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells, including breast, lung, and colon cancer cells. It has also shown antimicrobial activity against various bacteria and fungi. In addition, it has been shown to have antidiabetic effects by reducing blood glucose levels in diabetic rats.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3,5-Dimethylphenyl)-6-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its ease of synthesis, low toxicity, and potential for various applications. However, its limitations include its low solubility in water, which can limit its use in certain experiments, and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3-(3,5-Dimethylphenyl)-6-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, diabetes, and infectious diseases. Another direction is to explore its use in material science, particularly in the synthesis of new functional materials. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its properties for specific applications.

Synthesis Methods

The synthesis of 3-(3,5-Dimethylphenyl)-6-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-fluorobenzyl chloride with 3-(3,5-Dimethylphenyl)-1H-1,2,4-triazole-5-thiol in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide at a specific temperature and duration, followed by purification to obtain the final product.

Scientific Research Applications

3-(3,5-Dimethylphenyl)-6-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various scientific fields. In medicinal chemistry, it has been investigated for its anticancer, antimicrobial, and antidiabetic properties. In material science, it has been used as a building block for the synthesis of new functional materials. In addition, it has been studied for its potential use as an organic semiconductor and in the fabrication of organic light-emitting diodes.